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Compound of Interest

Compound Name: Coumurrayin

Cat. No.: B091522

Disclaimer: The following information is provided for "Coumarin” and its derivatives, as
"Coumurrayin” is not a recognized chemical term and is presumed to be a misspelling.
Researchers should always consult their institution's specific safety protocols and
Environmental Health and Safety (EHS) department for guidance.

This guide provides essential safety and logistical information for the proper handling and
disposal of coumarin and its derivatives, designed for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Essential Safety and Handling Information

Coumarin is a colorless crystalline organic compound that is classified as toxic if ingested or
inhaled and may cause skin irritation or allergic reactions.[1][2][3] Certain derivatives, like those
containing azides, present additional hazards and must be handled with extreme caution.[4]
Before handling coumarin, ensure you are in a well-ventilated area, preferably a certified
chemical fume hood, and are wearing the appropriate Personal Protective Equipment (PPE).[4]

Required Personal Protective Equipment (PPE):
» Eye Protection: Chemical safety goggles are mandatory.[4]

e Hand Protection: Wear suitable chemical-resistant gloves, such as nitrile rubber (NBR) with a
thickness greater than 0.11 mm.[2]
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o Body Protection: Alab coat is required. For larger quantities, a chemical-resistant apron and
sleeves should be considered.[4]

» Respiratory Protection: If dust formation is likely, a particulate filter device (EN 143) is
necessary.

Chemical Properties and Hazards

Below is a summary of key quantitative data for Coumarin.

Property Value Source
Chemical Formula CoHsO2 [5]
Molar Mass 146.145 g-mol—t [6]
Colorless to white crystalline
Appearance ) [6]
solid
Flash Point 162 °C (323.6 °F) [1]
Density 0.935 g/cm3 (at 20 °C) [6]

Acute Toxicity, Oral (Category

3) H301: Toxic if swallowed [2]

. o H317: May cause an allergic
Skin Sensitization (Category 1) _ _ [2][7]
skin reaction

H411/H412: Toxic or harmful to

Aguatic Hazard (Chronic, o .
aquatic life with long lasting [2][7]

Category 2/3) fect
effects

Step-by-Step Disposal Procedure

Coumarin and its derivatives must be disposed of as hazardous waste.[2][3] Do not empty into
drains or release into the environment.[2][8]

Step 1: Waste Segregation and Collection
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o Designate a Waste Container: Use a clearly labeled, dedicated container for coumarin
waste. The container must be appropriate for hazardous chemical waste and approved by
your institution's EHS department.[4]

o Avoid Incompatibilities: Never mix coumarin waste with strong oxidizers.[9] For azide-
containing coumarin derivatives, avoid mixing with acids, halogenated solvents, or heavy
metal salts to prevent the formation of highly explosive compounds.[4]

o Collect Waste: Place all unused or contaminated coumarin, as well as any materials used for
cleanup (e.g., absorbent paper, contaminated gloves), into the designated hazardous waste
container.[10]

Step 2: Spill Cleanup
« |solate the Area: In case of a spill, isolate the leak area for at least 25 meters for solids.[10]
e Remove Ignition Sources: First, remove all sources of ignition from the area.[3][10]

o Dampen the Spill: For solid spills, dampen the material with 60-70% ethanol to prevent dust
from becoming airborne.[10]

o Collect the Material: Carefully sweep or vacuum the dampened material and place it into the
designated hazardous waste container.[10][11] Use absorbent paper dampened with ethanol
to clean up any remaining residue.[10]

e Decontaminate Surfaces: Wash all contaminated surfaces with a 60-70% ethanol solution
followed by a soap and water solution.[10]

Step 3: Container Management and Storage

» Secure the Container: Keep the hazardous waste container securely closed when not in use.

[4]

o Store Properly: Store the sealed container in a cool, dry, and well-ventilated area, away from
incompatible materials.[4] The storage area should be locked or otherwise secured.[2][3]

Step 4: Final Disposal
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o Contact EHS: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office.[4]

o Follow Institutional Protocols: Adhere to all specific procedures your institution has for
hazardous waste pickup requests and disposal.[4] Methods like incineration are often
required, especially for P-listed wastes like the coumarin derivative Warfarin.[9][12]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of
coumarin waste.
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Caption: Workflow for the safe disposal of Coumarin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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